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Compound of Interest

Compound Name: L-ALANINE (13C3, D4, 5N)

Cat. No.: B1580386

Identity, Characterization, and Application in Quantitative Omics

Executive Summary

L-Alanine [

] is a high-fidelity stable isotope-labeled internal standard (SIL-IS) used primarily in quantitative
metabolomics and proteomics. Characterized by a mass shift of +8 Da relative to the unlabeled
isotopologue, it eliminates isotopic overlap (cross-talk) in mass spectrometry, ensuring superior
guantification accuracy in complex biological matrices.

This guide details the chemical identity, physical properties, and validated workflows for utilizing
this compound in LC-MS/MS quantitation and NMR structural biology.

Part 1: Chemical Identity & Specifications

The precise identification of stable isotopes is critical for regulatory compliance and
experimental reproducibility. The CAS number 1500092-09-0 specifically denotes the fully
substituted L-Alanine where all carbon, nitrogen, and non-labile hydrogen atoms are replaced
by their heavy isotopes.

Chemical Specifications Table
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Parameter

Specification

Compound Name

L-Alanine (

)

CAS Number

1500092-09-0

Linear Formula

Molecular Weight (MW)

97.09 g/mol (approx. +8 Da shift)

Isotopic Enrichment

98-99% atom % excess for

, and

Appearance White to off-white crystalline solid
Soluble in water (
Solubility ),

, and dilute acid

Stereochemistry

L-isomer (S-configuration)

Structural Configuration

The "D4" designation refers to the deuteration of the methyl group (

) and the alpha-carbon proton (

). While the amine (

) and carboxyl (
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) protons are exchangeable with solvent, the carbon-bound deuteriums are non-labile,
providing a permanent mass tag.

Part 2: The Physics of Isotopic Utility
Mass Spectrometry: The +8 Da Advantage

In quantitative LC-MS/MS, "cross-talk” occurs when the natural isotopic envelope of an analyte
overlaps with its internal standard.

e M+1/M+2 Overlap: Unlabeled Alanine (MW 89) has natural

isotopes at M+1 (90) and M+2 (91).

e The +8 Shift: L-Alanine [

] shifts the precursor ion to ~97 Da. This wide separation prevents the M+2 signal of the
analyte from interfering with the internal standard channel, significantly improving the Signal-
to-Noise (S/N) ratio and Lower Limit of Quantitation (LLOQ).

NMR Spectroscopy: Spin Dilution & Relaxation

In biomolecular NMR, this isotopologue serves two roles:
e Relaxation Probes: The

bonds have different relaxation properties than

bonds, allowing researchers to probe backbone dynamics without the interference of strong
dipolar couplings from protons.

» Spectral Simplification: In large protein complexes, replacing protons with deuterium
("deuteration™) reduces the "spin bath,” narrowing linewidths and improving resolution in
high-molecular-weight systems (Methyl-TROSY applications).

Part 3: Application Workflows
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Workflow A: Quantitative Metabolomics (LC-MS/MS)

This protocol describes the "Isotope Dilution Mass Spectrometry” (IDMS) method, the gold
standard for absolute quantitation.

Step-by-Step Protocol:
e Stock Preparation:

o Dissolve 10 mg of L-Alanine [

]in 10 mL of LC-MS grade water to create a 1 mg/mL primary stock.

o Critical: Store at -20°C. Stability is >2 years if kept frozen and desiccated.
o Sample Spiking:
o Add a fixed volume (e.g., 10

L) of the Internal Standard (IS) working solution to 50

L of biological sample (plasma/cell lysate).

o Logic: Spiking before extraction compensates for recovery losses during protein
precipitation.

o Extraction:
o Add 200

L cold Methanol/Acetonitrile (1:1). Vortex for 30s. Centrifuge at 14,000 x g for 10 min.

o Collect supernatant.

e LC-MS/MS Analysis:
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o Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18 (with
derivatization).

o Transitions (SRM/MRM):
» Analyte (Unlabeled): 90.1

44.1 (Quantifier)

» |S (Labeled): 98.1

50.1 (Quantifier)

» Note: The transitions shift corresponding to the heavy isotopes retained in the fragment.

Visual Workflow: Isotope Dilution Quantitation

Biological Sample

(Unknown Conc.) \
Spiked Mixture Protein Precipitation LC-MS/MS Analysis Ratio Calculation Absolute
Quantitation

Known Amt (Equilibration) & Extraction (MRM Detection) (Area Analyte / Area IS)

Internal Standard
(L-Ala 13C3 D4 15N)

Click to download full resolution via product page

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. The internal standard is added
prior to extraction to normalize for matrix effects and recovery losses.

Workflow B: Metabolic Flux Analysis (MFA)

In MFA, this compound is used as a tracer.[1] Cells are cultured in media where L-Alanine [

] is the sole alanine source.
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o Objective: To trace the incorporation of alanine into proteins or its catabolism into pyruvate
(via alanine aminotransferase).

» Detection: The loss of specific isotopes (e.g., loss of

via transamination) provides a readout of pathway activity.

Part 4: Handling & Stability
Storage Protocols

» Hygroscopicity: Labeled amino acids can be hygroscopic. Store in a desiccator.

o Temperature: Room temperature is acceptable for solids; -20°C is recommended for long-
term storage to prevent any potential slow oxidation or microbial growth.

e Reconstitution: Use LC-MS grade water. Avoid glass containers with high sodium content if
performing high-sensitivity sodium-adduct detection (rare for Alanine).

Solubility Logic

Alanine is a zwitterion. It dissolves readily in water.

e pH Influence: Solubility increases in acidic or basic conditions, but neutral water is sufficient
for stock preparation (up to ~160 mg/mL).

e Solvent Compatibility: Insoluble in pure organic solvents (acetonitrile, methanol). Requires
>20% water content for solubility in organic mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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